p-Toluenesulfonic acid

Specification

• Description: Toluene sulfonic acid, liquid, with more than 5% free sulfuric acid appears as colorless to black solid. Odorless or nearly odorless. (USCG, 1999); Toluene-4-sulfonic acid is an arenesulfonic acid that is benzenesulfonic acid in which the hydrogen at position 4 is replaced by a methyl group. It is a member of toluenes and an arenesulfonic acid. It is a conjugate acid of a toluene-4-sulfonate.
• CAS No.: 104-15-4
• Molecular Formula: C7H8O3S; C7H7SO3H; C7H8O3S; CH3C6H4SO3H
• Molecular Weight: 172.20 g/mol
• IUPAC Name: 4-methylbenzenesulfonic acid
• Standard InChI: InChI=1S/C7H8O3S/c1-6-2-4-7(5-3-6)11(8,9)10/h2-5H,1H3,(H,8,9,10)
• Standard InChI Key: JOXIMZWYDAKGHI-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)S(=O)(=O)O
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)O
• Boiling Point: 140 °C @ 20 MM HG; Boiling point = 38 °C
• Colorform: MONOCLINIC LEAFLETS OR PRISMS
• Flash Point: 363 °F (184 °C) (CLOSED CUP); 184 °C c.c.
• Melting Point: 221 °F (USCG, 1999); 106-107 °C; 106-107 °C /ANHYDROUS/; MELTING POINT: 38 °C /METASTABLE FORM/; Melting point = 106 °C /monohydrate/; 93 °C /trihydrate/; 104.50 °C. @ 760.00 mm Hg